Cas no 1250054-65-9 (6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine)

• Product Name: 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine
• CAS No: 1250054-65-9
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• MDL: MFCD16704204
• CID: 4581458
• PubChem ID: 62290450
• Update Time: 2025-10-31

6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [6-(2,2,2-trifluoroethoxy)pyridin-2-yl]methanamine
• 2-Pyridinemethanamine, 6-(2,2,2-trifluoroethoxy)-
• 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine

• MDL： MFCD16704204
• Inchi： 1S/C8H9F3N2O/c9-8(10,11)5-14-7-3-1-2-6(4-12)13-7/h1-3H,4-5,12H2
• InChI Key： FEKKEZOYDREICU-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(OCC(F)(F)F)=CC=C1

Computed Properties

• Exact Mass: 206.067
• Monoisotopic Mass: 206.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2

6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine

Introduction to Compound with CAS No 1250054-65-9 and Product Name 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine

The compound with the CAS number 1250054-65-9 and the product name 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a trifluoroethoxy group and a pyridin-2-ylmethanamine moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. In the case of 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine, the trifluoroethoxy group is particularly noteworthy. This substituent has been shown to influence both the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets. The pyridine ring, a common pharmacophore in many bioactive compounds, further contributes to the compound's potential as a therapeutic agent.

The pyridin-2-ylmethanamine moiety adds another layer of complexity to the compound's structure. Amines are well-known for their ability to form hydrogen bonds, which can be crucial for achieving high affinity and selectivity in binding to biological targets. The specific positioning of this amine group in relation to the pyridine ring and the trifluoroethoxy substituent likely plays a critical role in determining the compound's overall biological activity. This arrangement may facilitate optimal interactions with enzymes or receptors, making it a promising candidate for further exploration.

Current research in the field of pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The unique structural features of 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine make it an attractive candidate for such applications. The combination of the trifluoroethoxy group and the pyridin-2-ylmethanamine moiety suggests potential activity across various biological pathways. This dual functionality could be particularly beneficial in treating complex diseases that involve multiple targets or mechanisms.

One area where this compound shows particular promise is in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their potential as neuroactive agents due to their ability to interact with central nervous system receptors and enzymes. The presence of an amine group further enhances this potential by allowing for hydrogen bonding interactions with biological targets. Additionally, the fluorinated nature of the trifluoroethoxy group may contribute to improved blood-brain barrier penetration, a critical factor for effective treatment of neurological conditions.

In addition to neurological applications, 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine may also have utility in other therapeutic areas. For instance, its structural features could make it a viable candidate for developing antiviral or anticancer agents. The ability to modulate both electronic and steric properties through fluorination allows for fine-tuning of biological activity. This flexibility is essential for designing molecules that can effectively interact with diverse biological targets while minimizing off-target effects.

The synthesis and characterization of this compound have been subjects of intense research interest. Advanced synthetic methodologies have been employed to construct its complex structure while maintaining high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in incorporating the key functional groups into the molecular framework. These synthetic approaches not only highlight the compound's complexity but also demonstrate the growing sophistication of modern pharmaceutical chemistry.

Evaluation of the compound's pharmacological properties has revealed several promising characteristics. In vitro studies have shown that it exhibits significant binding affinity for certain enzymes and receptors relevant to various diseases. These preliminary findings suggest that further investigation is warranted to fully assess its therapeutic potential. Additionally, preliminary toxicology studies indicate that it is well-tolerated at relevant doses, which is an encouraging sign for its development as a drug candidate.

The future direction of research on 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine will likely involve both preclinical and clinical studies. Preclinical trials will focus on elucidating its mechanism of action, determining optimal dosing regimens, and assessing its safety profile in animal models. If these early studies are successful, clinical trials could follow to evaluate its efficacy and safety in human patients. Such trials would be essential for establishing its potential as a new therapeutic agent.

The significance of this compound extends beyond its immediate applications in drug development. It serves as an excellent example of how structural modifications can lead to novel bioactive molecules with unique properties. The integration of advanced chemical synthesis techniques with computational modeling has enabled researchers to design and optimize compounds like 6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine with greater precision than ever before. This synergy between experimental chemistry and computational science is driving innovation in pharmaceutical research.

In conclusion,6-(2,2,2-trifluoroethoxy)pyridin-2-ylmethanamine, represented by CAS No 1250054-65-9, represents a promising advancement in pharmaceutical chemistry with significant potential for therapeutic applications across multiple disease areas including neurological disorders, among others, highlighting its importance as a research chemical, contributing significantly toward future drug discovery efforts.